1. Home
  2. Product
  3. (1R,5R)-1-propan-2-yl-3-azabicyclo[3.1.0]hexane-2,4-dione
(1R,5R)-1-propan-2-yl-3-azabicyclo[3.1.0]hexane-2,4-dione (1R,5R)-1-propan-2-yl-3-azabicyclo[3.1.0]hexane-2,4-dione
Brand Name: Vulcanchem
CAS No.: 148236-94-6
VCID: VC21093932
InChI: InChI=1S/C8H11NO2/c1-4(2)8-3-5(8)6(10)9-7(8)11/h4-5H,3H2,1-2H3,(H,9,10,11)/t5-,8+/m0/s1
SMILES: CC(C)C12CC1C(=O)NC2=O
Molecular Formula: C8H11NO2
Molecular Weight: 153.18 g/mol

(1R,5R)-1-propan-2-yl-3-azabicyclo[3.1.0]hexane-2,4-dione

CAS No.: 148236-94-6

Cat. No.: VC21093932

Molecular Formula: C8H11NO2

Molecular Weight: 153.18 g/mol

* For research use only. Not for human or veterinary use.

(1R,5R)-1-propan-2-yl-3-azabicyclo[3.1.0]hexane-2,4-dione - 148236-94-6

Specification

CAS No. 148236-94-6
Molecular Formula C8H11NO2
Molecular Weight 153.18 g/mol
IUPAC Name (1R,5R)-1-propan-2-yl-3-azabicyclo[3.1.0]hexane-2,4-dione
Standard InChI InChI=1S/C8H11NO2/c1-4(2)8-3-5(8)6(10)9-7(8)11/h4-5H,3H2,1-2H3,(H,9,10,11)/t5-,8+/m0/s1
Standard InChI Key NYBCAASYDQOKAL-YLWLKBPMSA-N
Isomeric SMILES CC(C)[C@]12C[C@H]1C(=O)NC2=O
SMILES CC(C)C12CC1C(=O)NC2=O
Canonical SMILES CC(C)C12CC1C(=O)NC2=O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19